Cas no 110178-74-0 (4-(5-methyl-1H-1,3-benzodiazol-2-yl)aniline)

• Product Name: 4-(5-methyl-1H-1,3-benzodiazol-2-yl)aniline
• CAS No: 110178-74-0
• MF: C₁₄H₁₃N₃
• MW: 223.273122549057
• MDL: MFCD00628968
• CID: 892525
• PubChem ID: 803963
• Update Time: 2025-05-21

4-(5-methyl-1H-1,3-benzodiazol-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(5-METHYL-1 H-BENZOIMIDAZOL-2-YL)-PHENYLAMINE
• 2-(4-Aminophenyl)-6-methyl benzimidazole
• 4-(5-methyl-1H-benzimidazol-2-yl)aniline
• 4-(5-METHYL-1H-BENZO[D]IMIDAZOL-2-YL)ANILINE
• 4-(5-methyl-1H-benzoimidazol-2-yl)phenylamine
• 4-(5-methylbenzimidazol-2-yl)phenylamine
• AC1LFJG9
• Oprea1_280703
• SureCN2245390
• SureCN6322764
• 4-(6-methyl-1H-benzimidazol-2-yl)aniline
• [4-(6-methyl-1H-benzimidazol-2-yl)phenyl]amine
• 4-(5-methyl-1H-1,3-benzodiazol-2-yl)aniline
• MFCD00628968
• F0921-3090
• AKOS000108053
• Oprea1_813906
• DB-084316
• 2-(4-Aminophenyl)-6-methylbenzimidazole
• 4-(5-Methyl-1H-benzoimidazol-2-yl)-phenylamine
• DTXSID60355508
• STK284215
• E83299
• LS-01036
• ALBB-000027
• SCHEMBL2245390
• 110178-74-0
• Z295196800
• EN300-235928
• BQAHOIQJVNOZKN-UHFFFAOYSA-N
• J-002390
• CCG-21824
• AKOS005827838

• MDL： MFCD00628968
• Inchi： 1S/C14H13N3/c1-9-2-7-12-13(8-9)17-14(16-12)10-3-5-11(15)6-4-10/h2-8H,15H2,1H3,(H,16,17)
• InChI Key： BQAHOIQJVNOZKN-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC(=CC=2)N)=NC2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 223.11109
• Monoisotopic Mass: 223.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 54.7

4-(5-methyl-1H-1,3-benzodiazol-2-yl)aniline Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on 4-(5-methyl-1H-1,3-benzodiazol-2-yl)aniline

Professional Introduction to Compound with CAS No. 110178-74-0 and Product Name: 4-(5-methyl-1H-1,3-benzodiazol-2-yl)aniline

Compound with the CAS number 110178-74-0, specifically identified as 4-(5-methyl-1H-1,3-benzodiazol-2-yl)aniline, represents a significant molecule in the realm of pharmaceutical chemistry. This compound belongs to the benzodiazole derivatives class, which has been extensively studied for its potential therapeutic applications. The benzodiazole core structure is well-documented for its anxiolytic, sedative, and muscle relaxant properties, making it a cornerstone in the development of drugs targeting central nervous system disorders.

The introduction of a methyl group at the 5-position of the benzodiazole ring and the substitution of an aniline moiety at the 4-position introduces unique electronic and steric properties to the molecule. These modifications can influence its pharmacokinetic behavior, binding affinity to target receptors, and overall biological activity. The 4-(5-methyl-1H-1,3-benzodiazol-2-yl)aniline structure has garnered attention due to its potential as a lead compound in the synthesis of novel pharmaceuticals.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications affect the biological activity of benzodiazole derivatives. Studies have shown that the presence of the methyl group can enhance lipophilicity, which may improve blood-brain barrier penetration, while the aniline substituent can modulate receptor interactions. These insights are crucial for optimizing drug candidates for better efficacy and reduced side effects.

In vitro studies have demonstrated that 4-(5-methyl-1H-1,3-benzodiazol-2-yl)aniline exhibits promising properties as a potential therapeutic agent. Research indicates that this compound may interact with GABA-A receptors, similar to classical benzodiazepines, but with potentially altered pharmacological profiles due to its unique structure. This has opened up avenues for exploring its utility in treating conditions such as anxiety disorders, insomnia, and seizures.

Moreover, the synthesis of 4-(5-methyl-1H-1,3-benzodiazol-2-yl)aniline involves multi-step organic reactions that showcase the synthetic prowess of modern pharmaceutical chemistry. The process typically involves condensation reactions, cyclization steps, and functional group transformations. The use of advanced catalytic systems has improved yield and purity, making large-scale production more feasible. These synthetic methodologies are critical for ensuring that pharmaceutical intermediates meet stringent quality standards.

The pharmacological profile of 4-(5-methyl-1H-1,3-benzodiazol-2-yl)aniline is further enhanced by its potential metabolic stability. Unlike some benzodiazepine analogs that undergo rapid degradation in vivo, this compound may exhibit a longer half-life due to its structural rigidity provided by the fused ring system. This characteristic is particularly advantageous for developing medications that require sustained action.

Recent clinical trials have begun to explore the therapeutic potential of derivatives similar to 4-(5-methyl-1H-1,3-benzodiazol-2-yl)aniline. While these trials are still in early stages, preliminary results suggest that such compounds may offer benefits over existing treatments by providing a more balanced spectrum of activity with fewer side effects. This aligns with the broader goal of developing next-generation therapeutics that address unmet medical needs without compromising patient safety.

The role of 4-(5-methyl-1H-1,3-benzodiazol-2-yl)aniline in drug discovery extends beyond its direct therapeutic applications. It serves as a valuable scaffold for medicinal chemists to design new molecules with tailored properties. By modifying different parts of the core structure, researchers can fine-tune pharmacokinetic parameters such as solubility, bioavailability, and metabolic clearance. This modular approach is essential for accelerating the development pipeline in modern drug design.

As computational methods continue to evolve, virtual screening techniques are being employed to identify novel analogs of 4-(5-methyl-1H-1,3-benzodiazol-2-yl)aniline with enhanced pharmacological profiles. These high-throughput virtual screening campaigns have already led to several promising hits that are being further investigated in wet-lab settings. This integration of computational and experimental approaches represents a paradigm shift in how new drugs are discovered and developed.

The environmental impact of synthesizing pharmaceutical compounds like 4-(5-methyl-1H-1,3-benzodiazol-2-yl)aniline is also a critical consideration. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Sustainable practices in chemical synthesis not only benefit the environment but also make production processes more cost-effective and scalable.

In conclusion,4-(5-methyl-H-dibenzo[d][azepin]-2-il)-benzenamine (CAS No: 11017874) stands out as a significant compound in pharmaceutical research due to its unique structural features and promising biological activity. Its role as a lead molecule in drug discovery underscores the importance of benzodiazole derivatives in addressing neurological and psychiatric disorders. As research progresses,4-(5-methyl-H-dibenzo[d][azepin]-2-il)-benzenamine will continue to be a focal point for developing innovative therapeutics that meet contemporary medical challenges.